Journal Name:Journal of Photonics for Energy
Journal ISSN:1947-7988
IF:1.729
Journal Website:http://spie.org/publications/journals/journal-of-photonics-for-energy
Year of Origin:0
Publisher:SPIE
Number of Articles Per Year:74
Publishing Cycle:
OA or Not:Not
Why can’t the supply chain keep up with organic bakery product demand? Understanding miller, distributor, and baker organic wheat quality perceptions and needs
Journal of Photonics for Energy ( IF 1.729 ) Pub Date: 2022-07-27 , DOI: 10.22434/ifamr2021.0138
While the demand for organic wheat products in the U.S. is strong and continues to grow, organic wheat supply is actually decreasing in part due to grower challenges related to declining yields and quality. This study examines the perceptions, requirements, and needs of millers, distributors, and bakers surrounding organic wheat quality and supply. We also use ordered logit models to examine which factors and quality indicators influence organic wheat quality ratings alone and when compared to conventional wheat. Study data were collected in the winter of 2020/2021 through two online surveys. Results show that both bakers and millers/distributors rated wheat quality and consistent quality from suppliers as very important and that they consider protein quality and content as primary indicators of quality. However, they differ in their ratings of organic quality, as bakers perceive organic wheat to be of higher quality than conventional wheat and millers just the opposite. There was also disparity in their importance ratings for other wheat quality indicators. This study provides pertinent findings on the perceptions and needs of organic wheat buyers across the supply chain. Study findings will be especially informative to organic wheat growers, breeders, and researchers seeking to improve organic wheat quality and yields.
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Strategic business decisions of retailers in the edible insect value chain in Uganda
Journal of Photonics for Energy ( IF 1.729 ) Pub Date: 2023-01-31 , DOI: 10.22434/ifamr2021.0125
Edible insect value chains are expected to contribute to sustainable food and nutrition security, poverty alleviation and job creation in Sub-Saharan Africa. However, there is little empirical evidence on the strategic business decisions of midstream-actors in edible insect value chain. This study fills this knowledge gap by analysing the factors that influence retailers’ strategic business decisions, that is, choices of supplier, product to purchase, procurement strategy and the quantity of product purchased in the grasshopper value chain in central Uganda. Using a primary dataset collected from 500 randomly selected retailers from two districts in central Uganda, Cragg’s tobit alternative and binary probit models are applied in the empirical analysis. Retailers mainly procure grasshopper products from wholesalers and collectors. The study shows that demographic, economic, transactional and processing-related factors significantly influence retailers’ strategic business decisions in the grasshopper markets. Developing retailers’ human capital in business management practices and collective action is important to enable them to make informed strategic business decisions in the agrifood chain.
Detail
Research and innovation challenges for better policies in food systems and bioeconomy transitions – evidence from Poland
Journal of Photonics for Energy ( IF 1.729 ) Pub Date: 2022-12-15 , DOI: 10.22434/ifamr2021.0156
Climate changes and depleting natural resources call for the urgent sustainability transition of the economy. This also refers to food systems, which are a vital part of the economy directly linked to the nature. The first step in creating better forward-looking policies for the transition of food systems is identification of knowledge gaps to target R&D spending. In the paper we focus on the presentation and analysis of research directions that constitute future challenges for the transformation of research and development in Poland. The methodology of research applied in the study is based on participatory action research philosophy. The approach to determine the research challenges and needs included round tables and focus groups under the BIOEAST initiative. The results show that the most important weakness is low level of R&D expenditure in bioeconomy sectors, while the strength is a large number of new active entities for implementation of innovations, supporting bioeconomy and science-practice cooperation. The key recommendation is increasing the R&D spending and prepare national bioeconomy strategy to make use of the large potential of the Polish bioeconomy sector.
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Special Issue: Opportunities and challenges of EU farm-to-fork strategy
Journal of Photonics for Energy ( IF 1.729 ) Pub Date: 2022-12-15 , DOI: 10.22434/ifamr2022.x001
In the context of the Farm-to-Fork strategy towards climate and natural resources neutralization, all players in agri-food value chain actors and stakeholders – citizens, consumers and business – cope with new challenges based on a better understanding of the complex interrelations between public health, ecosystems, value chains, consumption patterns, and planetary boundaries. From a managerial perspective, several dimensions appear crucial. The first one is circularity, i.e. the move from line to circular models which brings opportunities and threats in terms of quality management standards, procurements arrangements and skills for this circular turn. The second dimension is inclusiveness, with the renewed roles of farming systems as part of complete sustainable agri-food chains, with the core topic of social-environmental inclusivity within either existing agri-food companies or business models from scratch. The third dimension is path-dependency for conventional firms, with knowledge, technological and/or organizational lock-in, along with roles for newcomers and startups in this business model transformation, as well as the place and role of innovation ecosystems.The articles of this special issue offer constrasted view of these challenges.
Detail
Global traders and the integration of Chile and Mexico into the configuration of the global value chain of berries
Journal of Photonics for Energy ( IF 1.729 ) Pub Date: 2023-02-13 , DOI: 10.22434/ifamr2021.0152
This paper examines the configuration of the global value chain of berries (GVCB) by analysing the trajectories and strategies of global trading firms; as well as the local advantages of Chile and Mexico that allowed them to integrate into this chain. The study applies the basis of the methodology of multiple case studies. The results show that the trading companies configured the GVCB by making use of their knowledge of the berry market, the plant genetic improvement, the growth in the world consumption, and the advances in the logistics for long-distance trading. Trading companies promoted the berry production of Chile and Mexico to reduce the seasonality of the offer considering their comparative advantages, such as access to destination markets, the agro-climatic conditions, the availability and cost of production factors, and the institutional context. Multinational berry traders have driven the configuration of GVCB through global expansion strategies and use their governance power to coordinate global chain operations. Local actors from both countries took the opportunity to integrate into global markets and developed highly dynamic production clusters, which they adapted to their conditions. The GVCB also faces challenges due to growing concerns about environmental care and social responsibility for workers.
Detail
Hometown effect on consumer preferences for food products
Journal of Photonics for Energy ( IF 1.729 ) Pub Date: 2023-02-13 , DOI: 10.22434/ifamr2021.0164
International Food and Agribusiness Management Review, Ahead of Print.
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Impact of smartphone use on production outsourcing: evidence from litchi farming in southern China
Journal of Photonics for Energy ( IF 1.729 ) Pub Date: 2022-03-28 , DOI: 10.22434/ifamr2021.0155
There is a great deal of evidence suggesting that information and communication technology (ICT) and agricultural production outsourcing can improve farm productivity and farmers’ welfare. However, less is known about the relationship between modern ICT use and agricultural production outsourcing. Drawing upon a survey of 855 litchi growers from southern China, this study estimates the effect of smartphone use on farmers’ decisions regarding agricultural production outsourcing. A novel genetic matching method is employed to mitigate the selection bias associated with self-selected smartphone use. Our result confirms the positive role of smartphone use in increasing the number of production tasks outsourced by litchi growers. Moreover, smartphone users are more likely to outsource both labor-intensive and technology-intensive tasks than nonusers. In addition, the treatment effect of smartphone use varies with each specific litchi production task. Our findings highlight the importance of improving smartphone adoption among farmers to promote agricultural production outsourcing.
Detail
Crop protection market segmentation: relationship between buyer segments and the use of digital sales channels
Journal of Photonics for Energy ( IF 1.729 ) Pub Date: 2022-03-18 , DOI: 10.22434/ifamr2021.0095
Digital technologies are revolutionizing agricultural trade, enabling farm input suppliers to reach customers through multiple channels. The aim of this study was to segment farmers based on their purchasing behavior for crop protection products and to examine segment-specific characteristics in the digital environment. A cluster analysis of 590 German farm managers was used to identify five distinctive buyer segments based on five characteristics: dealer, brand and service orientation, price affinity and autonomous decision making. The results demonstrate that farmers place high value on personal contacts to stationary suppliers when purchasing crop protection products. Service orientation turned out to be a strong mediator of segment membership, while price and product brand are secondary to farmer segmentation. However, traditional typologies are only suitable for the digitization topic to a limited extent, as digital search and information behavior hardly differs. Even though digital information procurement is becoming increasingly interesting for all segments, an openness to e-commerce applies only to a small group of independent buyers. Concerning e-commerce attitudes, the perception of its advantages and the lack of personal contact differentiates the clusters the most. The results contribute to the scientific understanding of farmers’ information and purchasing behavior and provide initial approaches for the development of customer-centric corporate marketing strategies.
Detail
Impacts of work attitude of outsourcing services on food losses: evidence from rice harvest in China
Journal of Photonics for Energy ( IF 1.729 ) Pub Date: 2022-07-14 , DOI: 10.22434/ifamr2021.0151
This study uses survey data from 651 farmers in China to study the impacts of moral hazard on rice harvest losses and we further study the differences of the impacts across farm scales. The results show that large-scale farms have lower harvest losses and the service providers have more serious attitude when harvesting. After addressing the endogeneity of moral hazard using instrumental variable approach, moral hazard increases harvest losses. However, this impact diminishes as farm size increases. These findings demonstrate the need to reduce moral hazard by increasing farm size, introducing intermediaries, and written contracts, etc.
Detail
How has the new round of farmland certification in China affected farmers’ economic welfare?
Journal of Photonics for Energy ( IF 1.729 ) Pub Date: 2022-11-03 , DOI: 10.22434/ifamr2022.0009
It is vital to evaluate the effects of China’s farmland certification programme on farmers’ economic welfare and clarify the impact mechanism. This paper uses the China Labour Dynamics Survey (2014, 2016),1 building endogenous switching regression and endogenous switching probit models to test the impact of the farmland certification programme on farmers’ net agricultural income and poverty status after correcting for endogeneity. A robustness analysis is conducted applying instrumental variable and propensity score matching methods. The results indicate that the farmland certification programme can significantly increase farmer households’ economic welfare, including an 83.10% improvement in agricultural net income and a 3.17% reduction in poverty. Farmland certification also prompts farmers to allocate more resources to agriculture and reduces poverty by increasing farmers’ agricultural income. This study presents a constructive evaluation of the performance of China’s farmland certification policy, providing a strong theoretical and empirical foundation and a useful policy reference for consolidating the achievements of poverty alleviation and effectively linking rural revitalisation.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术3区 MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
5.20 16 Science Citation Index Expanded Not
Submission Guidelines
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